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Compound of Interest

Compound Name: Dodecamethylicyclohexasiloxane

Cat. No.: B120686

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and experimental considerations
surrounding the volatility of Dodecamethylcyclohexasiloxane (D6), a key ingredient in
numerous pharmaceutical and cosmetic applications. Understanding its volatility is paramount
for ensuring product stability, predicting formulation behavior, and conducting accurate safety
and efficacy studies.

Physicochemical Properties and Volatility Profile of
D6

Dodecamethylcyclohexasiloxane (D6) is a cyclic volatile methylsiloxane (cVMS)
characterized by its low viscosity, high vapor pressure, and rapid evaporation rate.[1][2] These
properties are a direct consequence of its molecular structure and the relatively weak
intermolecular forces.[3][4] The key physicochemical properties of D6 that dictate its volatility
are summarized in the table below.
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Property Value Unit
Molecular Weight 444.92 g/mol
Boiling Point 245 °C
Vapor Pressure 0.0169 @ 25°C mm Hg
0.05 @ 64.85°C kPa

0.10 @ 74.85°C kPa

0.18 @ 84.85°C kPa

0.32 @ 94.85°C kPa

0.56 @ 104.85°C kPa

0.96 @ 114.85°C kPa

1.59 @ 124.85°C kPa

Heat of Vaporization 56.1-62.6 kJ/mol

Data sourced from PubChem CID 10911 and Cheméo.[5]

The relationship between these fundamental properties and the overall volatility of D6 is
illustrated in the following diagram.
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Physicochemical drivers of D6 volatility.

Experimental Protocols for Volatility Assessment

Accurate determination of the volatility of D6 is crucial for research and development.
Standardized methods are employed to measure key parameters like vapor pressure,
evaporation rate, and thermal stability.

Vapor Pressure Measurement (OECD Guideline 104)

The vapor pressure of a substance is a fundamental measure of its tendency to evaporate. The
Organization for Economic Co-operation and Development (OECD) Guideline 104 outlines
several methods for its determination. For a substance with the properties of D6, the dynamic
(Cottrell's method) or static method are suitable.

Methodology (Static Method):

o Apparatus: A constant-temperature bath, a sample container connected to a pressure-
measuring device (manometer), and a vacuum pump.

e Procedure:

[¢]

A small amount of the D6 sample is placed in the container.

[e]

The sample is thoroughly degassed to remove any dissolved air.

o

The container is brought to the desired temperature in the constant-temperature bath.

[¢]

The system is allowed to reach equilibrium, at which point the pressure of the vapor in
equilibrium with the liquid is measured.

[¢]

This process is repeated at several temperatures to establish the vapor pressure curve.

Evaporation Rate Determination (ASTM D3539)

This standard test method provides a procedure for determining the rate of evaporation of
volatile liquids.[3][6][71[8][9]

Methodology:
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e Apparatus: A thin-film evaporometer, which includes a sensitive balance, a sample dish, and
a controlled-environment chamber with regulated air or nitrogen flow and temperature.

e Procedure:

o

A specified volume of D6 is dispensed onto a filter paper disc in the sample dish.
o The dish is immediately placed on the balance within the evaporometer.

o A controlled stream of dry air or nitrogen is passed over the sample at a constant
temperature (typically 25°C).

o The mass of the sample is recorded at regular intervals until the liquid has completely
evaporated.

o The evaporation rate is determined from the mass loss over time.

Thermogravimetric Analysis (TGA)

TGA is used to assess the thermal stability of a substance by measuring its mass change as a
function of temperature in a controlled atmosphere.[10][11] For a volatile substance like D6,
TGA can provide information on its evaporation profile.

Methodology:

o Apparatus: A thermogravimetric analyzer consisting of a high-precision balance, a furnace, a
sample pan, and a system for controlling the atmosphere (e.g., nitrogen or air).

e Procedure:
o Asmall, accurately weighed sample of D6 is placed in the sample pan.

o The furnace is heated at a controlled rate (e.g., 10°C/min) over a defined temperature
range.

o The mass of the sample is continuously monitored and recorded as a function of
temperature.
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o The resulting TGA curve shows the temperature at which weight loss, corresponding to

evaporation, occurs.

The following diagram illustrates a general workflow for assessing the volatility of a chemical

substance like D6.
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General workflow for volatility assessment.
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Data Presentation

The quantitative data gathered from the aforementioned experimental protocols are crucial for
a comprehensive understanding of D6's volatility.

Vapor Pressure Data

The following table presents the vapor pressure of Dodecamethylcyclohexasiloxane at
various temperatures. This data is essential for predicting its behavior under different
processing and storage conditions.

Temperature (°C) Vapor Pressure (kPa)
64.85 0.05
74.85 0.10
84.85 0.18
94.85 0.32
104.85 0.56
114.85 0.96
124.85 1.59

Data sourced from Cheméo.

Thermogravimetric Analysis (TGA) Data

While a specific TGA curve for pure D6 is not readily available in the public domain, a
representative TGA curve for a siloxane-based material would typically show a single, sharp
weight loss step corresponding to its evaporation. The onset temperature of this weight loss is
indicative of its volatility. For D6, with a boiling point of 245°C, significant weight loss in a TGA
experiment under nitrogen would be expected to occur leading up to this temperature.

Conclusion
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The volatility of Dodecamethylcyclohexasiloxane is a critical parameter that influences its
application in various scientific and industrial fields. A thorough understanding of its
physicochemical properties, coupled with standardized experimental evaluation of its vapor
pressure, evaporation rate, and thermal stability, is essential for formulation development,
quality control, and safety assessment. The methodologies and data presented in this guide
provide a foundational framework for researchers and professionals working with this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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